3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide

• IUPAC Name: 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H17N3O2S/c1-12-5-3-7-15(9-12)22(20,21)17-10-14-11-19-8-4-6-13(2)16(19)18-14/h3-9,11,17H,10H2,1-2H3
• InChI Key: VMPDCWTWIKBNNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCC2=CN3C=CC=C(C3=N2)C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide, also known as MIP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This can lead to a variety of physiological effects, including the suppression of inflammation and the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins in the body, leading to the suppression of inflammation and the inhibition of cancer cell growth. Additionally, 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide in lab experiments is its well-documented biochemical and physiological effects. This makes it a reliable tool for researchers studying inflammation, cancer, and neurological disorders. However, one limitation of using 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide. One area of research could focus on the development of new drugs based on the structure of 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide. Additionally, further investigation into the mechanism of action of 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide could lead to a better understanding of its potential uses in the treatment of inflammation, cancer, and neurological disorders. Finally, future research could focus on the development of new synthesis methods for 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide, which could lead to more efficient and cost-effective production of the compound.

Synthesis Methods

The synthesis of 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide involves several steps, including the reaction of 2-chloro-8-methylimidazo[1,2-a]pyridine with 3-aminobenzenesulfonamide. The resulting product is then purified through a series of chromatography techniques, resulting in the final compound.

Scientific Research Applications

3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide has been studied for its potential use in a variety of scientific research applications. It has been shown to have anti-inflammatory and anticancer properties, making it a promising candidate for the development of new drugs. Additionally, 3-methyl-N-[(8-methylimidazo[1,2-a]pyridin-2-yl)methyl]benzenesulfonamide has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease.